4-Cyclopropoxy-6-isopropylnicotinamide

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 4-cyclopropyloxy-6-propan-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C12H16N2O2/c1-7(2)10-5-11(16-8-3-4-8)9(6-14-10)12(13)15/h5-8H,3-4H2,1-2H3,(H2,13,15)
• InChI Key: PDLZKVPVPSYVPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(C(=C1)OC2CC2)C(=O)N

Description

4-Cyclopropoxy-6-isopropylnicotinamide is a nicotinamide derivative characterized by a pyridine ring substituted with a cyclopropoxy group at position 4 and an isopropyl group at position 4. The cyclopropoxy group introduces steric and electronic effects due to the strained cyclopropane ring, which can influence metabolic stability and intermolecular interactions . This compound is of interest in medicinal chemistry, particularly for targeting nicotinic acetylcholine receptors (nAChRs) and other enzymes due to structural similarities to nicotine and other bioactive pyridine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-6-isopropylnicotinamide typically involves the following steps:

Formation of the Nicotinamide Core: The nicotinamide core can be synthesized through a series of reactions starting from pyridine derivatives.

Introduction of the Cyclopropoxy Group: The cyclopropoxy group is introduced via a nucleophilic substitution reaction, where a suitable cyclopropyl halide reacts with the nicotinamide derivative.

Addition of the Isopropyl Group: The isopropyl group is added through an alkylation reaction, often using isopropyl halides under basic conditions.

Industrial Production Methods: Industrial production of 4-Cyclopropoxy-6-isopropylnicotinamide may involve optimized versions of the above synthetic routes, with a focus on scalability, yield, and cost-effectiveness. Techniques such as continuous flow chemistry and the use of catalysts may be employed to enhance efficiency.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclopropoxy group, leading to the formation of hydroxylated derivatives.

Reduction: Reduction reactions can target the nicotinamide core, potentially converting it to the corresponding amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy or isopropyl groups can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be employed under basic or acidic conditions.

Major Products:

Oxidation Products: Hydroxylated derivatives of the cyclopropoxy group.

Reduction Products: Amines derived from the nicotinamide core.

Substitution Products: Compounds with new functional groups replacing the cyclopropoxy or isopropyl groups.

Scientific Research Applications

4-Cyclopropoxy-6-isopropylnicotinamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where nicotinamide derivatives are known to be effective.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-isopropylnicotinamide involves its interaction with specific molecular targets:

Molecular Targets: The compound may target enzymes or receptors that are involved in key biological pathways.

Pathways Involved: It can modulate pathways related to cellular metabolism, signal transduction, and gene expression.

Comparison with Similar Compounds

Key Observations:

• Cyclopropoxy vs. Alkoxy Groups : Replacing cyclopropoxy with larger alkoxy groups (e.g., isopropoxy) reduces steric hindrance and ring strain, often leading to faster metabolic degradation .
• Isopropyl vs. Methyl : The isopropyl group in the target compound improves hydrophobic interactions with protein pockets, as seen in neuroprotective studies of similar compounds .
• Nicotinamide Backbone : Compared to aldehydes or sulfonamides, the amide group in nicotinamide derivatives enhances stability and facilitates hydrogen bonding with biological targets .

Neuroprotective Effects

• 6-Isopropylnicotinaldehyde (): Demonstrated neuroprotective effects in animal models by reducing oxidative stress and improving cognitive function. The isopropyl group is critical for nAChR modulation .
• 4-Cyclopropoxy-6-isopropylnicotinamide : Predicted to have stronger receptor affinity due to the cyclopropoxy group’s electron-withdrawing effects, which may stabilize ligand-receptor interactions.

Metabolic Stability

• 4-Chloro-6-(cyclopropylmethoxy)pyrimidin-5-amine (): The cyclopropylmethoxy group increases metabolic resistance compared to isopropoxy analogues, suggesting similar benefits for the target compound .

Enzyme Inhibition

• N-(4-(N-acetylsulfamoyl)phenyl)-6-methylnicotinamide (): Exhibits potent apoptosis induction, whereas the target compound’s cyclopropoxy group may favor selective inhibition of oxidoreductases or kinases .